Cas no 477552-96-8 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide
• CAS No: 477552-96-8
• MF: C₂₀H₁₁N₃O₃S₂
• MW: 405.449641466141
• CID: 5860035
• Update Time: 2025-06-09

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-4-oxo-4H-chromene-3-carboxamide
• 4H-1-Benzopyran-3-carboxamide, N-[4-(2-benzothiazolyl)-2-thiazolyl]-4-oxo-
• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide

• Inchi： 1S/C20H11N3O3S2/c24-17-11-5-1-3-7-15(11)26-9-12(17)18(25)23-20-22-14(10-27-20)19-21-13-6-2-4-8-16(13)28-19/h1-10H,(H,22,23,25)
• InChI Key： YAZZNHIIUYWCJZ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(=O)C=1C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide (CAS No. 477552-96-8): A Comprehensive Overview

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide, with the CAS number 477552-96-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromenes, which are characterized by a benzopyran skeleton fused with a heterocyclic ring. The presence of the benzothiazole and thiazole moieties further enhances its biological activity and pharmacological properties.

The molecular structure of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide is particularly noteworthy for its conjugated system and the presence of multiple functional groups. The chromene core provides a rigid planar structure, which is essential for binding to specific biological targets. The benzothiazole and thiazole rings introduce additional aromaticity and polarity, contributing to the compound's overall stability and reactivity. These structural features make it an attractive candidate for drug development, particularly in areas such as anticancer therapy and antimicrobial agents.

Recent studies have highlighted the potential of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide in various therapeutic applications. One notable area of research is its activity against cancer cells. In vitro studies have shown that this compound exhibits significant cytotoxic effects on several human cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Moreover, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide has demonstrated promising antimicrobial properties. Studies have reported its efficacy against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in cell wall synthesis makes it a potential lead for developing new antibiotics.

In addition to its therapeutic potential, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-y l - 4 - oxo - 4H - chromene - 3 - carboxamide has been investigated for its use in diagnostic imaging. The presence of the chromene core and the benzothiazole moiety provides strong fluorescence properties, making it suitable for use as a fluorescent probe in cellular imaging applications. This application is particularly relevant in cancer research, where real-time visualization of tumor cells can aid in early detection and treatment monitoring.

The synthesis of N - 4 - ( 1 , 3 - benzothiazo l - 2 - yl ) - 1 , 3 - thiazo l - 2 - yl - 4 - oxo - 4H - chromene - 3 - carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate chromene derivatives with benzothiazole and thiazole precursors. Advances in synthetic chemistry have led to the development of more efficient methods that reduce reaction times and minimize by-product formation.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of N - 4 - ( 1 , 3 - benzothiazo l - 2 - yl ) - 1 , 3 - thiazo l - 2 - yl - 4 - oxo - 4H - chromene - 3 - carboxamide . Preclinical studies are currently underway to evaluate its safety profile and optimize its formulation for clinical use. These studies will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, N - 4 -(1 , 3-benzothiazo l – 2 – yl ) – 1 , 3 – thiazo l – 2 – yl – 4 – oxo – 4H – chromene – 3 – carboxamide (CAS No . 477552 –96–8) represents a promising compound with diverse applications in medicinal chemistry . Its unique structural features , coupled with its demonstrated biological activity , make it an exciting candidate for further development . Ongoing research efforts aim to unlock its full potential as a therapeutic agent , diagnostic tool , and more .